Cas no 62735-12-0 (1H-1,2,4-Triazole-5-carboxamide, 1-acetyl-)

• Product Name: 1H-1,2,4-Triazole-5-carboxamide, 1-acetyl-
• CAS No: 62735-12-0
• MF: C₅H₆N₄O₂
• MW: 154.12673997879
• CID: 433740
• PubChem ID: 21481196
• Update Time: 2025-04-19

1H-1,2,4-Triazole-5-carboxamide, 1-acetyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-carboxamide, 1-acetyl-
• 2-acetyl-1,2,4-triazole-3-carboxamide
• 62735-12-0
• 1-Acetyl-1H-1,2,4-triazole-5-carboxamide
• SCHEMBL11741551
• DTXSID30614452

• Inchi： 1S/C5H6N4O2/c1-3(10)9-5(4(6)11)7-2-8-9/h2H,1H3,(H2,6,11)
• InChI Key： PIZRFGODGPBJMC-UHFFFAOYSA-N
• SMILES： O=C(C)N1C(C(N)=O)=NC=N1

Computed Properties

• Exact Mass: 154.04918
• Monoisotopic Mass: 154.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 90.9Ų

Experimental Properties

• PSA: 90.87